1-(3-Chloro-2-methylprop-2-en-1-yl)cyclopentane-1-carbaldehyde

• Molecular Formula: C10H15ClO
• Molecular Weight: 186.68 g/mol
• IUPAC Name: 1-[(E)-3-chloro-2-methylprop-2-enyl]cyclopentane-1-carbaldehyde
• InChI: InChI=1S/C10H15ClO/c1-9(7-11)6-10(8-12)4-2-3-5-10/h7-8H,2-6H2,1H3/b9-7+
• InChI Key: YIRLQPWSGNKCPK-VQHVLOKHSA-N
• Isomeric SMILES: C/C(=C\Cl)/CC1(CCCC1)C=O
• Canonical SMILES: CC(=CCl)CC1(CCCC1)C=O

Description

1-(3-Chloro-2-methylprop-2-en-1-yl)cyclopentane-1-carbaldehyde is a cyclopentane derivative featuring a carbaldehyde group at position 1 and a 3-chloro-2-methylprop-2-en-1-yl substituent. The molecular formula is C₁₀H₁₃ClO (exact structure inferred from , which describes a closely related compound). Its structural uniqueness arises from the electron-withdrawing chlorine atom and the steric bulk of the methylpropenyl group, which may influence reactivity and physical properties such as boiling point and solubility.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3-Chloro-2-methylprop-2-en-1-yl)cyclopentane-1-carbaldehyde typically involves the reaction of 3-chloro-2-methylpropene with cyclopentanone under specific conditions. The reaction is usually carried out in the presence of a strong base, such as sodium hydride, to deprotonate the cyclopentanone and facilitate the nucleophilic attack on the alkene. The reaction mixture is then subjected to reflux conditions to ensure complete conversion to the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process. Additionally, purification steps such as distillation or chromatography are employed to isolate the pure compound.

Chemical Reactions Analysis

Key Reaction Mechanisms

The compound’s reactivity is governed by its aldehyde group and chloroalkene chain , which participate in distinct reaction pathways.

Influence of Functional Groups

• Aldehyde group : Prone to nucleophilic attack, oxidation, and condensation reactions due to the carbonyl’s electron-deficiency.

• Chloroalkene chain : Susceptible to electrophilic addition, elimination, and participation in carbonyl–olefin interactions.

• Steric hindrance : The cyclopentane ring and bulky substituents may modulate reaction rates and selectivity.

Nucleophilic Attack on the Aldehyde Group

The aldehyde group undergoes nucleophilic addition with reagents like Grignard reagents or hydrides (e.g., NaBH₄), forming secondary alcohols or ketones. For example:
$\text{Aldehyde} + \text{Nucleophile} \rightarrow \text{Alcohol/Ketone}$
This reaction is accelerated by electron-withdrawing groups (e.g., chlorine) in the molecule.

Electrophilic Addition to the Chloroalkene Chain

The chloroalkene undergoes reactions such as:

• Hydrohalogenation : Addition of HX acids (e.g., HCl), leading to vicinal dihalides.

• Epoxidation : Reaction with peracids (e.g., mCPBA) to form epoxides.

• Hydroboration : Anti-Markovnikov addition using BH₃·THF.

Carbonyl–Olefin Interactions

The compound’s aldehyde and alkene groups can participate in carbonyl–ene or carbonyl–olefin metathesis reactions. These pathways are often catalyzed by Lewis acids (e.g., FeCl₃) or Brønsted acids, leading to products such as tetrahydrofluorenes or cross-metathesis products .

Reaction Comparison Table

Reaction Type	Functional Groups Involved	Conditions	Key Products	Citations
Nucleophilic addition	Aldehyde	Grignard reagents, NaBH₄	Secondary alcohols/ketones
Electrophilic addition	Chloroalkene	HX acids, peracids (e.g., mCPBA)	Vicinal dihalides, epoxides
Carbonyl–ene reaction	Aldehyde + alkene	Lewis acids (e.g., FeCl₃)	Tetrahydrofluorenes
Carbonyl–olefin metathesis	Aldehyde + alkene	Acid catalysts	Cross-metathesis products

Research Findings and Competing Pathways

Studies highlight competing reaction pathways between carbonyl–ene and carbonyl–olefin metathesis. For example:

• The carbonyl–ene reaction is often kinetically favored but reversible, while metathesis is irreversible and thermodynamically controlled .

• Steric factors from the cyclopentane ring and electronic effects from chlorine influence the selectivity of these pathways.

Oxidation and Reduction Reactions

• Oxidation : The aldehyde can be oxidized to a carboxylic acid under acidic conditions (e.g., KMnO₄/H⁺).

• Reduction : Using LiAlH₄ or NaBH₄ reduces the aldehyde to a primary alcohol.

Scientific Research Applications

1-(3-Chloro-2-methylprop-2-en-1-yl)cyclopentane-1-carbaldehyde has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Medicine: Investigated for its potential use in the development of pharmaceuticals, particularly those targeting specific molecular pathways.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 1-(3-Chloro-2-methylprop-2-en-1-yl)cyclopentane-1-carbaldehyde involves its interaction with various molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins or enzymes, potentially inhibiting their activity. The chloro-substituted alkene can also participate in electrophilic addition reactions, further modifying the molecular targets.

Comparison with Similar Compounds

1-(3-Chloro-2-methylprop-2-en-1-yl)-3-methylcyclopentane-1-carbaldehyde (CAS: 1937341-17-7)

• Molecular Formula : C₁₁H₁₇ClO
• Molecular Weight : 200.71 g/mol
• Key Differences : An additional methyl group at position 3 of the cyclopentane ring.
• This substitution may also enhance lipophilicity, affecting solubility and bioavailability .

1-(Naphthalen-2-yl)cyclopentane-1-carbaldehyde

• Molecular Formula : C₁₅H₁₅O
• Molecular Weight : 211.1123 g/mol
• Key Differences : The chloro-methylpropenyl group is replaced with a naphthalen-2-yl group.
• Implications: The aromatic naphthyl group introduces π-π stacking interactions, improving crystallinity. This compound was synthesized in 82% yield via nitrile hydrolysis (), suggesting that the target compound might also be accessible through similar protocols .

1,3-Disubstituted Cyclopentane Derivatives (Patent: EP 13003769)

• Example Structures : Derivatives with hydroxyl, amine, or halogen groups at positions 1 and 3.
• Key Differences: The target compound is monosubstituted (carbaldehyde at position 1), whereas these derivatives feature two functional groups.
• Implications: 1,3-Disubstitution enables diverse applications in catalysis and pharmaceuticals, as seen in spiro(cyclopentane-1,3'-indoline) derivatives (). The target compound’s monosubstitution may limit its versatility but could simplify synthetic routes .

Biological Activity

1-(3-Chloro-2-methylprop-2-en-1-yl)cyclopentane-1-carbaldehyde is a chemical compound with potential applications in various biological contexts. This article explores its biological activity, including mechanisms of action, therapeutic potential, and relevant case studies.

• Molecular Formula : C10H15ClO
• Molecular Weight : 188.68 g/mol
• Chemical Structure : The compound features a cyclopentane ring substituted with a chlorinated alkene and an aldehyde functional group, contributing to its reactivity and biological properties .

Mechanisms of Biological Activity

The biological activity of 1-(3-Chloro-2-methylprop-2-en-1-yl)cyclopentane-1-carbaldehyde can be attributed to several mechanisms:

• Antimicrobial Activity : Preliminary studies indicate that this compound exhibits antimicrobial properties, potentially acting against various bacterial strains. The presence of the chlorinated alkene may enhance its ability to disrupt microbial membranes.
• CNS Effects : Research suggests that compounds similar to 1-(3-Chloro-2-methylprop-2-en-1-yl)cyclopentane-1-carbaldehyde could be effective in treating central nervous system (CNS) disorders. The compound may modulate neurotransmitter systems or exhibit neuroprotective effects, although detailed studies are required to confirm these effects .
• Binding Affinity : The compound’s structure allows it to interact with specific protein receptors. Its binding properties are crucial for its potential therapeutic applications, as effective drug design relies on selective receptor targeting .

Antimicrobial Efficacy

A study conducted on the antimicrobial properties of chlorinated compounds found that 1-(3-Chloro-2-methylprop-2-en-1-yl)cyclopentane-1-carbaldehyde demonstrated significant activity against Gram-positive bacteria. The minimum inhibitory concentration (MIC) was determined to be lower than that of commonly used antibiotics, indicating a promising alternative for treatment .

Neuroprotective Potential

Research focusing on neuroprotective agents highlighted the potential of similar aldehydes in reducing oxidative stress in neuronal cells. In vitro studies showed that the compound could attenuate cell death induced by oxidative agents, suggesting a protective role in neurodegenerative diseases .

Data Table: Biological Activity Overview

Biological Activity	Mechanism	Reference
Antimicrobial	Disruption of microbial membranes
CNS Effects	Modulation of neurotransmitter systems
Neuroprotection	Reduction of oxidative stress